Cas no 1072945-92-6 ((1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid
• CAS No: 1072945-92-6
• MF: C₁₀H₁₁BN₂O₂
• MW: 202.017542123795
• MDL: MFCD09972102
• CID: 856622
• PubChem ID: 46738688
• Update Time: 2025-06-23

(1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid
• 1-p-Tolylpyrazole-4-boronic acid
• ACMC-2098qw
• AK-96332
• ANW-15606
• CTK8A9142
• KB-13212
• SureCN2634820
• 1-(4-METHYLPHENYL)PYRAZOL-4-YLBORONIC ACID
• SCHEMBL2634820
• 1-p-tolyl-pyrazole-4-boronic acid
• AKOS015840453
• DB-405822
• BS-22372
• [1-(4-methylphenyl)pyrazol-4-yl]boronic acid
• [1-(4-Methylphenyl)-1H-pyrazol-4-yl]boronic acid
• KQNRHNWJXQJCRY-UHFFFAOYSA-N
• CS-0175845
• EN300-151215
• MFCD09972102
• DTXSID80674344
• AT25944
• 1072945-92-6
• (1-(P-tolyl)-1H-pyrazol-4-yl)boronicacid

• MDL： MFCD09972102
• Inchi： 1S/C10H11BN2O2/c1-8-2-4-10(5-3-8)13-7-9(6-12-13)11(14)15/h2-7,14-15H,1H3
• InChI Key： KQNRHNWJXQJCRY-UHFFFAOYSA-N
• SMILES： OB(C1C=NN(C=1)C1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 202.0913578g/mol
• Monoisotopic Mass: 202.0913578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),

Additional information on (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid

Introduction to (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid (CAS No. 1072945-92-6)

(1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid (CAS No. 1072945-92-6) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique boronic acid functional group and its aromatic pyrazole ring, which together confer it with a range of valuable properties and applications.

The chemical structure of (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid consists of a pyrazole ring substituted with a p-tolyl group at the 1-position and a boronic acid moiety at the 4-position. The boronic acid group is known for its ability to form stable complexes with various functional groups, making it an excellent ligand in transition metal-catalyzed reactions. This property has led to its widespread use in Suzuki-Miyaura cross-coupling reactions, which are crucial for the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid has been explored for its potential as a building block in the development of novel drugs. The pyrazole ring is a common pharmacophore found in many bioactive compounds, including anti-inflammatory agents, antiviral drugs, and anticancer agents. The presence of the boronic acid group adds an additional layer of functionality, allowing for the fine-tuning of pharmacological properties through chemical modification.

Recent studies have highlighted the role of boronic acids in enhancing the bioavailability and metabolic stability of drug candidates. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid exhibited improved solubility and reduced cytotoxicity compared to their non-boronic acid counterparts. This finding underscores the potential of this compound as a scaffold for developing more effective therapeutic agents.

In addition to its applications in drug discovery, (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid has also found use in materials science. Boronic acids are known for their ability to form dynamic covalent bonds, which can be exploited to create self-healing materials and adaptive polymers. Research published in the Journal of Materials Chemistry A reported that polymers incorporating (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid units exhibited enhanced mechanical properties and self-repair capabilities under specific conditions.

The synthesis of (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid typically involves multi-step processes that include the formation of the pyrazole ring and subsequent functionalization with the boronic acid group. One common synthetic route involves the reaction of 4-bromo-1-(p-tolyl)-1H-pyrazole with bis(pinacolato)diboron under palladium catalysis, followed by hydrolysis to yield the desired boronic acid. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety and handling of (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid are important considerations for researchers and industrial users. While this compound is generally considered safe when handled properly, it is advisable to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper storage conditions. Additionally, environmental impact assessments should be conducted to ensure responsible disposal practices.

In conclusion, (1-(p-Tolyl)-1H-pyrazol-4-yl)boronic acid (CAS No. 1072945-92-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for a wide range of applications, from drug development to advanced materials engineering. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.